Cas no 1172245-63-4 (4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid)

• Product Name: 4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid
• CAS No: 1172245-63-4
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 5095319
• Update Time: 2025-06-08

4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[2-(cyclohexylamino)-3,4-dioxo-1-cyclobuten-1-yl]amino]methyl]-
• 4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid

• Inchi： 1S/C18H20N2O4/c21-16-14(15(17(16)22)20-13-4-2-1-3-5-13)19-10-11-6-8-12(9-7-11)18(23)24/h6-9,13,19-20H,1-5,10H2,(H,23,24)
• InChI Key： DKLHPYUIDDAXMK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CNC2C(=O)C(=O)C=2NC2CCCCC2)C=C1

Additional information on 4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid

Comprehensive Overview of 4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid (CAS No. 1172245-63-4)

4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid (CAS No. 1172245-63-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of cyclobutene derivatives, which are increasingly studied for their role in drug discovery and material science. Its molecular structure combines a cyclohexylamino group with a dioxocyclobutene core, linked to a benzoic acid moiety, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for specialty chemicals like 4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid has surged, driven by advancements in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential as a molecular scaffold for designing enzyme inhibitors or proteolysis-targeting chimeras (PROTACs), a hot topic in oncology and neurodegenerative disease research. The compound's CAS No. 1172245-63-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid lies in its dual functional groups: the carboxylic acid and the amino segments. These groups enable facile conjugation with biomolecules, such as peptides or antibodies, aligning with the current trend of antibody-drug conjugates (ADCs). This property makes it a candidate for precision medicine, where selective targeting of diseased cells is paramount. Additionally, its cyclobutene ring offers rigidity, which can enhance binding affinity in small-molecule therapeutics.

From a synthetic perspective, the preparation of CAS No. 1172245-63-4 involves multi-step organic reactions, including cycloaddition and amination processes. Recent publications highlight optimized protocols to improve yield and purity, addressing common challenges like byproduct formation. These advancements are critical for scaling up production, especially as the compound gains traction in high-throughput screening libraries.

Environmental and safety considerations are also integral to discussions about 4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions is another area of investigation, particularly for formulation scientists working on oral bioavailability enhancements.

In summary, 4-({[2-(cyclohexylamino)-3,4-dioxocyclobut-1-en-1-yl]amino}methyl)benzoic acid (CAS No. 1172245-63-4) represents a promising intersection of chemical innovation and therapeutic potential. Its applications span from drug development to biomaterials, resonating with contemporary research priorities. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation pharmaceutical solutions.